Cas no 1055057-39-0 (7-Bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine)

• Product Name: 7-Bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine
• CAS No: 1055057-39-0
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• CID: 1091238
• PubChem ID: 23559530
• Update Time: 2025-04-20

7-Bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine
• 1055057-39-0
• EN300-7866388
• Z1269151887
• CS-0078976

• Inchi： 1S/C7H5BrClN3/c1-3-11-5-4(8)2-10-6(5)7(9)12-3/h2,10H,1H3
• InChI Key： BWUWBHPAFDXGMT-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C(=NC(C)=NC=21)Cl

Computed Properties

• Exact Mass: 244.93554g/mol
• Monoisotopic Mass: 244.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines